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Compound of Interest

Compound Name: Dibenzo(c,g)phenanthrene

CAS No.: 188-52-3

Cat. No.: B086904

Get Quote

Dibenzo(c,g)phenanthrene, more systematically known by its common synonym[1]helicene,

represents a fascinating subclass of polycyclic aromatic hydrocarbons (PAHs). Unlike its planar

PAH counterparts, the spatial arrangement of its five ortho-fused benzene rings forces the

molecule to adopt a non-planar, helical structure.[2] This inherent chirality, despite the absence

of a traditional stereocenter, imparts unique optical and electronic properties that make it a

molecule of significant interest in materials science, chiroptical studies, and the development of

novel organic electronics.[2][3]

This guide provides a comprehensive overview of the fundamental chemical and physical

properties of Dibenzo(c,g)phenanthrene. It is intended for researchers, chemists, and

material scientists who require a detailed understanding of this compound's characteristics for

application in synthesis, analysis, or novel material design. We will delve into its structural

nuances, physical constants, spectroscopic signatures, and the methodologies required for its

synthesis and characterization, grounding all information in established scientific principles and

authoritative data.
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The defining characteristic of Dibenzo(c,g)phenanthrene is its helicity. The steric strain

between the terminal benzene rings prevents planarity, resulting in a stable, screw-shaped

aromatic surface. This structure leads to the existence of two stable enantiomers, (P)-

[1]helicene and (M)-[1]helicene, which are non-superimposable mirror images of each other.

The nomenclature for PAHs is governed by IUPAC standards, which involve identifying the

base hydrocarbon and numbering the peripheral carbon atoms. The numbering convention for

Dibenzo(c,g)phenanthrene begins at the first non-fused carbon atom of the uppermost right-

hand ring and proceeds clockwise.[4]

Caption: 2D representation of Dibenzo(c,g)phenanthrene with IUPAC numbering.

Core Physical and Chemical Properties
The physicochemical properties of a compound are critical for predicting its behavior in various

systems, from solubility in reaction solvents to its environmental fate. As a non-polar, high

molecular weight aromatic system, Dibenzo(c,g)phenanthrene exhibits properties typical of

large PAHs, with its unique structure influencing its melting point and crystalline form.

Compound Identifiers
A consistent and accurate identification is paramount in scientific research. The following table

summarizes the key identifiers for Dibenzo(c,g)phenanthrene.

Identifier Value Source

CAS Number 188-52-3

Molecular Formula C₂₂H₁₄ [5]

Molecular Weight 278.35 g/mol

IUPAC Name

pentacyclo[12.8.0.0²,¹¹.0³,⁸.0¹⁷,

²²]docosa-

1(14),2(11),3,5,7,9,12,15,17,1

9,21-undecaene

Common Synonyms [1]helicene, Pentahelicene [5]
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Physical Properties
The physical state and thermodynamic properties dictate the conditions required for handling,

storage, and purification.

Property Value Source

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 145-146 °C [6]

Boiling Point 524.7 ± 17.0 °C (Predicted) [6]

Density 1.232 ± 0.06 g/cm³ (Predicted) [6]

Flash Point 264.5 °C [6]

Vapor Pressure 1.41 x 10⁻¹⁰ mmHg at 25°C [6]

Water Solubility Extremely low (predicted) [5]

logP (Octanol-Water) 7.0 (Computed) [5]

The high computed logP value of 7.0 indicates extreme lipophilicity, signifying that

Dibenzo(c,g)phenanthrene is virtually insoluble in water but should be readily soluble in non-

polar organic solvents such as toluene, chloroform, and dichloromethane.[5][7] This is a critical

consideration for selecting solvents for synthesis, purification (e.g., chromatography), and

analytical sample preparation.

Spectroscopic Characterization: A Methodological
Framework
Unambiguous structural confirmation and purity assessment of Dibenzo(c,g)phenanthrene
rely on a combination of spectroscopic techniques. While acquiring fully assigned spectra

requires experimental work, the expected spectroscopic signatures can be predicted based on

the molecule's unique structure.

Mass Spectrometry (MS)
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Principle: MS provides the mass-to-charge ratio (m/z) of the molecular ion and its fragments,

offering definitive confirmation of the molecular weight. For Dibenzo(c,g)phenanthrene,

electron impact (EI) ionization is a common method.

Expected Outcome:

Molecular Ion (M⁺): A prominent peak at m/z ≈ 278.11, corresponding to the molecular

formula C₂₂H₁₄.[5]

Isotope Peaks: A smaller peak at M+1 (m/z ≈ 279) due to the natural abundance of ¹³C.

Fragmentation: As a stable aromatic system, fragmentation will be limited, with the molecular

ion peak being the base peak or one of the most intense peaks in the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of a

molecule in solution.

¹³C NMR Spectroscopy:

Causality: The number of signals in a proton-decoupled ¹³C NMR spectrum corresponds to

the number of chemically non-equivalent carbon atoms.[8] Due to the C₂ symmetry of

the[1]helicene molecule, the 22 carbon atoms are present as 11 unique pairs.

Expected Spectrum: We predict 11 distinct signals. All signals will appear in the aromatic

region, typically between 120-140 ppm, characteristic of sp²-hybridized carbons in a

polycyclic aromatic system.[9][10] The absence of signals in the aliphatic region (0-60

ppm) would confirm the fully aromatic nature of the synthesized compound.

¹H NMR Spectroscopy:

Causality: The ¹H NMR spectrum provides information on the electronic environment and

connectivity of protons. Protons on the terminal rings that are forced into close proximity

by the helical structure will experience significant through-space deshielding, pushing their

chemical shifts further downfield.
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Expected Spectrum: The spectrum will be complex, with all 14 protons appearing in the

aromatic region, typically between 7.0-9.2 ppm.[11][12] The protons on the inner core of

the helix will likely be the most deshielded and appear at the lowest field (highest ppm).

Complex splitting patterns (doublets, triplets, and multiplets) will arise from spin-spin

coupling between adjacent protons.

UV-Visible (UV-Vis) Spectroscopy
Principle: UV-Vis spectroscopy measures the absorption of light resulting from electronic

transitions (π → π*) within the conjugated aromatic system.[13]

Expected Outcome: Dibenzo(c,g)phenanthrene is expected to exhibit a complex UV-Vis

absorption spectrum with multiple sharp bands, which is characteristic of large, rigid PAHs.

Data available through the NIST Chemistry WebBook confirms this, showing significant

absorption in the UV region.[14] This technique is highly sensitive and is often used for

quantitative analysis in conjunction with HPLC.

Synthesis and Analytical Workflows
Synthesis: The Photochemical Approach
The construction of the strained helical backbone of Dibenzo(c,g)phenanthrene is most

classically achieved via an intramolecular photocyclization reaction.

Core Methodology: The Mallory Reaction The Mallory reaction is a powerful method for forming

phenanthrene and helicene cores.[15] The process involves the UV-light-induced cyclization of

a stilbene-like precursor, followed by oxidation to aromatize the newly formed ring.[16]

1. Stilbene-type Precursor
(e.g., 1,2-di(2-naphthyl)ethene)

2. Photocyclization
(hv, e.g., UV light) 3. Dihydro-helicene Intermediate (Oxidant, e.g., I₂ or Air) 4. Dibenzo(c,g)phenanthrene

([5]Helicene)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of[1]helicene via Mallory photocyclization.

Field Insights: While traditional Mallory reactions utilize high-energy UV light, recent

advancements have demonstrated successful gram-scale synthesis of[1]helicene using visible
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light and copper-based sensitizers, often coupled with flow chemistry to improve efficiency and

reduce reaction times.[3] This represents a more energy-efficient and scalable approach for

producing helicenes.

Analytical Protocol: Quantification by HPLC-FLD
Principle: High-Performance Liquid Chromatography (HPLC) is the standard for separating

complex mixtures of PAHs.[17] Coupling HPLC with a Fluorescence Detector (FLD) provides

exceptional sensitivity and selectivity, as many PAHs, including Dibenzo(c,g)phenanthrene,

are naturally fluorescent.[2]

Self-Validating Protocol: This protocol describes a robust method for the quantification of

Dibenzo(c,g)phenanthrene. System suitability checks and quality controls are embedded to

ensure data integrity.

1. Objective: To accurately quantify the concentration of Dibenzo(c,g)phenanthrene in a

solution (e.g., acetonitrile) using an external standard calibration.

2. Materials & Reagents:

Dibenzo(c,g)phenanthrene certified reference standard

Acetonitrile (HPLC grade or higher)

Water (HPLC grade, 18.2 MΩ·cm)

Volumetric flasks (Class A)

Micropipettes and disposable tips

Autosampler vials with septa

Syringe filters (0.22 µm, PTFE)

3. Instrumentation:

HPLC system equipped with a binary pump, degasser, autosampler, and column thermostat.
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Fluorescence Detector (FLD).

Reversed-phase C18 column specifically designed for PAH analysis (e.g., Agilent ZORBAX

Eclipse PAH, Sigma-Aldrich Ascentis® Express PAH).

4. Standard Preparation:

Primary Stock (100 µg/mL): Accurately weigh ~2.5 mg of Dibenzo(c,g)phenanthrene
standard and dissolve in 25.00 mL of acetonitrile.

Working Standards (0.01 - 1.0 µg/mL): Perform serial dilutions of the Primary Stock with

acetonitrile to prepare a minimum of five calibration standards (e.g., 0.01, 0.05, 0.1, 0.5, 1.0

µg/mL).

5. Sample Preparation:

Dilute the unknown sample with acetonitrile to ensure its concentration falls within the

calibration range.

Filter the diluted sample through a 0.22 µm PTFE syringe filter into an autosampler vial.

6. HPLC-FLD Conditions:

Column: C18 PAH Column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-2 min: 50% B

2-20 min: Linear gradient from 50% to 100% B

20-25 min: Hold at 100% B

25.1-30 min: Return to 50% B (re-equilibration)
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Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Fluorescence Detector Settings:

Excitation Wavelength (λex): ~254 nm (initial value, optimize for maximum signal)

Emission Wavelength (λem): ~380 nm (initial value, optimize for maximum signal)

Rationale: These wavelengths are typical for large PAHs but must be optimized

experimentally by scanning the emission spectrum while exciting at the absorption

maximum.

7. Analysis and Quality Control:

Inject the calibration standards in order of increasing concentration to build a calibration

curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (r²) ≥

0.998.

Inject a solvent blank to check for system contamination.

Inject the unknown samples.

Inject a mid-range calibration standard every 10-15 samples as a continuing calibration

verification (CCV). The measured concentration must be within ±15% of the true value.

Toxicology and Safe Handling
Dibenzo(c,g)phenanthrene belongs to the polycyclic aromatic hydrocarbon (PAH) class of

compounds. Many PAHs are recognized as mutagens, carcinogens, and environmental

pollutants. While specific toxicological data for Dibenzo(c,g)phenanthrene is not as extensive

as for compounds like benzo[a]pyrene, its chemical nature necessitates handling it with

significant caution.

Core Safety Directive:
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Engineering Controls: All handling of solid Dibenzo(c,g)phenanthrene and its concentrated

solutions should be performed in a certified chemical fume hood to prevent inhalation of

airborne particulates or aerosols.

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety

goggles at all times.

Disposal: Dispose of all contaminated waste as hazardous chemical waste in accordance

with institutional and local regulations.

Given its high lipophilicity, Dibenzo(c,g)phenanthrene has the potential for bioaccumulation.

Any research, particularly in biological systems, must be preceded by a thorough risk

assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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